Cas no 1271-94-9 (butyrylferrocene)

• Product Name: butyrylferrocene
• CAS No: 1271-94-9
• MF: C₁₄H₁₆FeO
• MW: 256.121245384216
• MDL: MFCD00143883
• CID: 41136
• Update Time: 2024-11-03

butyrylferrocene Chemical and Physical Properties

Names and Identifiers

• butyrylferrocene
• butyroferrocene
• 1-Butanone,1-ferrocenyl- (8CI)
• Iron, (butyrylcyclopentadienyl)cyclopentadienyl-(6CI,7CI)
• 1-Butanone, 1-(cyclopentadienyl)-, cyclopentadienyliron deriv.
• Butanoyl ferrocene
• Butyryldicyclopentadienyliron
• n-Butyrylferrocene
• cyclopenta-1,3-diene:1-cyclopenta-1,3-dien-1-ylbutan-1-one:iron(2+)
• Butyroferrocene,99%
• BUTYROFERROCENE 99%
• Butyrylferrocene,98%
• BUTYRYLFERROCENE 98%

• MDL： MFCD00143883
• Inchi： 1S/C9H11O.C5H5.Fe/c1-2-5-9(10)8-6-3-4-7-8;1-2-4-5-3-1;/h3-4,6-7H,2,5H2,1H3;1-5H;
• InChI Key： CVNYMHASFXAXJV-UHFFFAOYSA-N
• SMILES： [C]1([CH][CH][CH][CH]1)C(=O)CCC.[CH]1[CH][CH][CH][CH]1.[Fe] |^1:0,1,2,3,4,10,11,12,13,14|

Computed Properties

• Exact Mass: 256.05500
• Monoisotopic Mass: 256.055057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Dark orange liquid
• Density: 1.254
• Melting Point: 36-40 ºC
• Boiling Point: 329 ºC
• Flash Point: >230 °F
• PSA: 17.07000
• LogP: 2.77990
• Solubility: Insoluble in water

butyrylferrocene Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones